
Eniporide stock solution preparation and
storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Eniporide

CAS No.: 176644-21-6

Cat. No.: S527163

Get Quote

Eniporide Profile and Solubility

Table 1: Physicochemical Properties of Eniporide [1] [2] [3]

Property Value

CAS Number 176644-21-6

Molecular Formula C₁₄H₁₆N₄O₃S

Molecular Weight 320.37 g/mol

Appearance Yellow solid

Density 1.4 ± 0.1 g/cm³

Table 2: Stock Solution Preparation & Solubility [1] [3] [4]

Parameter Recommendation

Recommended Solvent DMSO
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Parameter Recommendation

Typical Stock Concentration 10-50 mM (in DMSO)

Solubility in DMSO 25 mg/mL (∼78 mM)

Preparation Note Sonication is recommended to aid dissolution.

Storage and Stability Guidelines

Table 3: Storage Conditions for Eniporide [1] [3] [4]

Form Temperature Shelf Life Instructions

Powder -20°C 3 years Keep container tightly sealed.

Stock Solution
(DMSO)

-80°C 6 months - 1

year

Aliquot to avoid repeated freeze-thaw

cycles.

Stock Solution
(DMSO)

-20°C 1 month For short-term use.

In Vivo Dosing Formulations

The following protocols are adapted from published animal studies and general guidelines for formulating

poorly water-soluble compounds [3].

Injection Formulation 1 (for IP/IV/IM/SC administration)

Composition: DMSO : Tween 80 : Saline = 10 : 5 : 85

Preparation:
Prepare a stock solution of Eniporide in 100% DMSO.

Add 50 μL of Tween 80 to 100 μL of the DMSO stock solution and mix well.
Slowly add 850 μL of saline (0.9% sodium chloride in ddH₂O) to the mixture to achieve the final

formulation.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s527163?utm_src=pdf-body
https://www.targetmol.com/compound/Eniporide
https://www.invivochem.com/eniporide.html
https://www.antibodies-online.com/inhibitor/6574558/Eniporide/
https://www.invivochem.com/eniporide.html
https://www.smolecule.com/products/s527163?utm_src=pdf-body
https://www.smolecule.com/products/s527163?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Injection Formulation 2 (Alternative)

Composition: DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45
Preparation:

Take 100 μL of DMSO stock solution.
Add 400 μL of PEG300 and 50 μL of Tween 80, mixing after each addition.

Add 450 μL of saline to the final mixture.

Animal Study Reference:

Model: Porcine model of cardiopulmonary bypass (CPB) and cardioplegia [3] [5].

Dosage: 3 mg/kg [3] [5].
Administration: Intravenous (IV) injection; systemic infusion was initiated before cardiac arrest, with

2 μM Eniporide added to the infusion [3] [5].
Result: The treatment improved heart function and reduced myocardial edema without affecting

standard hemodynamics [3] [5].

Critical Handling and Safety Information

Intended Use: Eniporide is for research use only and is not for human consumption [1] [3] [5].
Hazards: Classified as harmful if swallowed (H302) and very toxic to aquatic life with long-lasting

effects (H410) [2].
Precautions: Always use appropriate personal protective equipment (PPE) including gloves and

safety goggles. Avoid generating dust and avoid release into the environment [2].

Biological Activity and Experimental Context

Eniporide is a potent and specific inhibitor of the Na(+)/H(+) exchange isoform 1 (NHE-1) [5]. Its primary

research application is in studying myocardial ischemia and reperfusion (I/R) injury.

The diagram below illustrates the proposed mechanism by which Eniporide confers cardioprotection during

I/R injury, based on the research provided [6].
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Eniporide Cardioprotection Mechanism in Ischemia/Reperfusion
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Cell Death / Infarction

Click to download full resolution via product page

The following workflow diagram outlines a key experimental protocol from the literature used to investigate

Eniporide's effects in an isolated heart model [6].

Experimental Workflow: Isolated Heart I/R Model

Continuous Measurements

Langendorff Guinea Pig Heart
Perfusion (pH 7.4)

Pre-Treatment (10 min)
Buffer: pH 7.4, pH 8.0, or pH 8.0 + Eniporide

Global Ischemia (35 min)

Early Reperfusion (10 min)
Continued with pre-ischemic buffer

Late Reperfusion (110 min)
Buffer pH 7.4 alone

Endpoint Measurements

Left Ventricular Pressure (LVP)
& dLVP/dt

Mitochondrial Redox State
(NADH & FAD Fluorescence)

Mitochondrial Calcium
(indo-1 AM Fluorescence)

Superoxide Generation
(Dihydroethidium Fluorescence)

Final Assessments
(Infarct Size, Tissue Damage)
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Key Takeaways for Researchers

Optimal Solvent is DMSO: Eniporide is best dissolved in DMSO, with sonication recommended to

achieve high-concentration stock solutions (e.g., 25 mg/mL) [1].
Prioritize Long-Term Stability: For maximum stability, store the powder at -20°C and prepare

aliquots of stock solution for storage at -80°C to avoid repeated freeze-thaw cycles [1] [3] [4].
Validate with a Proven Model: The in vivo efficacy of Eniporide has been demonstrated in a

porcine CPB model at a dose of 3 mg/kg (IV), providing a reference for experimental design [3] [5].
Understand the Mechanism: The cardioprotective effect of Eniporide is linked to the inhibition of

the NHE-1 exchanger during ischemia/reperfusion, which reduces sodium and calcium overload,
mitochondrial dysfunction, and ROS production, ultimately leading to reduced cell death and smaller

infarct size [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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